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Compound of Interest

Compound Name:
Acetone 2,4-

Dinitrophenylhydrazone-d3

Cat. No.: B1147573 Get Quote

For researchers, scientists, and drug development professionals, this in-depth guide provides a

comprehensive overview of the commercially available deuterated acetone derivative, Acetone
2,4-Dinitrophenylhydrazone-d3. This stable isotope-labeled compound serves as a critical

internal standard for the precise quantification of acetone in various biological and

environmental matrices.

Introduction
Acetone, a significant biomarker for metabolic stress and a common environmental volatile

organic compound (VOC), requires accurate and reliable quantification for a multitude of

research applications. The use of a stable isotope-labeled internal standard, such as Acetone
2,4-Dinitrophenylhydrazone-d3, is the gold standard for mass spectrometry-based

quantitative analyses. This deuterated analog of the acetone derivative of 2,4-

dinitrophenylhydrazine (DNPH) allows for the correction of matrix effects and variations in

sample preparation and instrument response, leading to highly accurate and precise

measurements.

Commercial Availability and Product Specifications
Several chemical suppliers offer Acetone 2,4-Dinitrophenylhydrazone-d3 for research

purposes. The following tables summarize the available quantitative data and product

specifications from prominent commercial vendors.
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Supplier
Product
Number

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity

Santa Cruz

Biotechnolog

y

sc-226313 259824-57-2 C₉H₇D₃N₄O₄ 241.22 N/A

MedChemEx

press
HY-132950S 259824-57-2 C₉H₇D₃N₄O₄ 241.22 99.0%

Pharmaffiliate

s

PA STI

001630
259824-57-2 C₉H₇D₃N₄O₄ 241.22 N/A

N/A: Data not readily available from the supplier's public information.

Physical and Chemical Properties

Property Value

Appearance Solid

Storage Refer to supplier's recommendation

Solubility
Soluble in organic solvents such as acetonitrile

and methanol.

Isotopic Enrichment

Typically ≥98% for commercially available

standards, though it is crucial to refer to the lot-

specific Certificate of Analysis for precise

values.

Experimental Protocols
The primary application of Acetone 2,4-Dinitrophenylhydrazone-d3 is as an internal standard

in quantitative analytical methods, most commonly employing liquid chromatography-mass

spectrometry (LC-MS) or gas chromatography-mass spectrometry (GC-MS). The following is a

detailed experimental protocol for the quantification of acetone in a biological matrix, such as
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human plasma, using HPLC with UV detection, adapted for the inclusion of the deuterated

internal standard.

Protocol: Quantification of Acetone in Human Plasma
using HPLC with Acetone 2,4-Dinitrophenylhydrazone-
d3 as an Internal Standard
1. Materials and Reagents:

Acetone 2,4-Dinitrophenylhydrazone-d3 (Internal Standard)

2,4-Dinitrophenylhydrazine (DNPH)

Acetonitrile (ACN), HPLC grade

Methanol (MeOH), HPLC grade

Perchloric acid (HClO₄)

Ultrapure water

Human plasma samples

Standard acetone solutions for calibration curve

2. Preparation of Reagents:

DNPH Reagent: Dissolve 2,4-dinitrophenylhydrazine in acetonitrile to a final concentration of

1 mg/mL.

Internal Standard Stock Solution: Accurately weigh and dissolve Acetone 2,4-
Dinitrophenylhydrazone-d3 in acetonitrile to prepare a stock solution of 100 µg/mL.

Internal Standard Working Solution: Dilute the stock solution with acetonitrile to a final

concentration of 1 µg/mL.

Protein Precipitation Reagent: 0.6 M Perchloric acid.
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3. Sample Preparation and Derivatization:

To 100 µL of human plasma, add 10 µL of the internal standard working solution (1 µg/mL).

Add 200 µL of 0.6 M perchloric acid to precipitate proteins.

Vortex the mixture for 30 seconds and then centrifuge at 10,000 x g for 10 minutes.

Transfer the supernatant to a clean tube.

Add 50 µL of the DNPH reagent (1 mg/mL in ACN) to the supernatant.

Vortex and incubate the mixture at 40°C for 30 minutes to allow for derivatization.

After incubation, cool the sample to room temperature.

Filter the sample through a 0.22 µm syringe filter into an HPLC vial.

4. HPLC Conditions:

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

Mobile Phase: A gradient of acetonitrile and water.

Start with 40% acetonitrile, increasing to 80% over 10 minutes.

Hold at 80% for 2 minutes.

Return to 40% and equilibrate for 5 minutes.

Flow Rate: 1.0 mL/min

Injection Volume: 20 µL

Detection: UV detector at 365 nm

Column Temperature: 30°C

5. Quantification:
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Prepare a calibration curve by spiking known concentrations of acetone into a blank matrix

(e.g., charcoal-stripped plasma) and processing them in the same manner as the samples,

including the addition of the internal standard.

The concentration of acetone in the samples is determined by calculating the peak area ratio

of the acetone-DNPH derivative to the Acetone 2,4-Dinitrophenylhydrazone-d3 internal

standard and comparing this ratio to the calibration curve.

Visualizing the Workflow
The following diagrams, generated using the DOT language, illustrate the key experimental

workflow and the underlying chemical reaction.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1147573?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147573?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Derivatization

Analysis

1. Plasma Sample

2. Add Internal Standard
(Acetone-d3-DNPH)

3. Protein Precipitation
(Perchloric Acid)

4. Centrifugation

5. Collect Supernatant

6. Add DNPH Reagent

7. Incubation (40°C)

8. Filtration

9. HPLC-UV Analysis

10. Quantification
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Caption: Experimental workflow for acetone quantification.
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Reactants
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(analyte)

Acetone 2,4-Dinitrophenylhydrazone
(analyte derivative)

+ DNPH

2,4-Dinitrophenylhydrazine
(derivatizing agent)

Acetone-d6
(hypothetical precursor)

Acetone 2,4-Dinitrophenylhydrazone-d3
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Caption: Derivatization reaction of acetone with DNPH.

Conclusion
Acetone 2,4-Dinitrophenylhydrazone-d3 is an indispensable tool for researchers requiring

accurate and precise quantification of acetone. Its use as an internal standard in mass

spectrometry-based methods significantly improves the reliability of analytical data. This guide

provides a foundational understanding of the commercially available products and a detailed

protocol to aid in the development and implementation of robust analytical methods for acetone

measurement in various research and drug development settings. It is always recommended to

consult the supplier's Certificate of Analysis for lot-specific data to ensure the highest quality of

research outcomes.

To cite this document: BenchChem. [A Technical Guide to Acetone 2,4-
Dinitrophenylhydrazone-d3 for Researchers]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1147573#commercial-suppliers-of-acetone-2-4-
dinitrophenylhydrazone-d3]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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